Cas no 2138296-01-0 (1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one)

• Product Name: 1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one
• CAS No: 2138296-01-0
• MF: C₉H₁₃IO₃
• MW: 296.102195501328
• CID: 4641078
• Update Time: 2025-10-24

1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one

• Inchi： 1S/C9H13IO3/c10-6-7-9(5-8(11)13-7)1-3-12-4-2-9/h7H,1-6H2
• InChI Key： MWPRICXBJXQRLW-UHFFFAOYSA-N
• SMILES： C1(CI)C2(CCOCC2)CC(=O)O1

Additional information on 1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one

Introduction to 1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one (CAS No. 2138296-01-0)

1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one (CAS No. 2138296-01-0) is a structurally unique compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its versatile applications. This spirocyclic dioxane derivative features an iodomethyl substituent at the C1 position, making it a valuable intermediate in synthetic chemistry and drug development. The compound’s rigid spiro framework and electron-rich nature contribute to its reactivity, enabling diverse chemical transformations that are pivotal for constructing complex molecular architectures.

The spirocyclic structure of 1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one imparts exceptional stability and rigidity, which are highly desirable properties in medicinal chemistry. This stability arises from the intramolecular bonding between the dioxane and decanone moieties, creating a scaffold that is both robust and adaptable for further functionalization. The presence of the iodomethyl group at the C1 position enhances its utility as a coupling agent, facilitating cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of biologically active molecules.

In recent years, 1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one has been explored in the development of novel therapeutic agents. Its unique structural motifs have been leveraged to design molecules with potential applications in oncology, anti-inflammatory, and antimicrobial fields. For instance, researchers have utilized this compound as a precursor in synthesizing small-molecule inhibitors targeting specific enzymes involved in cancer progression. The spirocyclic core has been found to mimic natural product scaffolds, providing a scaffold for drug discovery programs aimed at modulating critical biological pathways.

One of the most compelling aspects of 1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one is its role in facilitating late-stage functionalization through transition-metal-catalyzed reactions. The iodomethyl group serves as an excellent handle for introducing various functional groups at strategic positions within the molecule. This capability is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological properties. The compound’s compatibility with palladium-catalyzed cross-coupling reactions has enabled the construction of complex heterocycles and polycyclic systems that exhibit promising biological activity.

The synthesis of 1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one involves multi-step organic transformations that highlight its synthetic utility. The spirocyclic dioxane ring is typically formed via intramolecular cyclization of appropriately substituted precursors, while the iodomethyl group is introduced through halogenation or metal-halogen exchange reactions. These synthetic strategies underscore the compound’s importance as a building block in organic synthesis and pharmaceutical research.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one’s reactivity and potential applications. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a rational basis for designing next-generation drug candidates. These computational approaches complement experimental investigations by predicting structural features and binding affinities with high accuracy.

The compound’s versatility extends beyond pharmaceutical applications; it has also been explored in materials science and polymer chemistry. The spirocyclic framework offers unique electronic and steric properties that can be exploited in designing advanced materials with tailored functionalities. For example, derivatives of 1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one have been incorporated into polymers to enhance thermal stability and mechanical strength.

In conclusion, 1-(iodomethyl)-2,8-dioxaspiro[4.5]decan-3-one (CAS No. 2138296-01-0) represents a remarkable compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to evolve, so too will its applications in drug discovery and materials science.